Cas no 49781-44-4 (3,3,3-Trifluoropropanimidamide)

3,3,3-Trifluoropropanimidamide structure
49781-44-4 structure
Product Name:3,3,3-Trifluoropropanimidamide
CAS No:49781-44-4
Molecular Formula:C3H5N2F3
Molecular Weight:126.0804
MDL:MFCD09940157
CID:1025564
PubChem ID:18511209

3,3,3-Trifluoropropanimidamide Properties

Names and Identifiers

    • 3,3,3-Trifluoropropanimidamide
    • 3,3,3-TRIFLUORO-PROPIONAMIDINE
    • AB55246
    • AK-89035
    • ANW-71409
    • CTK8C4261
    • MolPort-004-340-894
    • 49781-44-4
    • EN300-1931278
    • DTXSID70594305
    • AKOS000183538
    • HCWWJFASZVJTOM-UHFFFAOYSA-N
    • SCHEMBL1828677
    • DB-293805
    • trifluoromethylacetimidoamide
    • MDL： MFCD09940157
    • InChIKey： HCWWJFASZVJTOM-UHFFFAOYSA-N
    • Inchi： InChI=1S/C3H5F3N2/c4-3(5,6)1-2(7)8/h1H2,(H3,7,8)
    • SMILES： NC(=N)CC(F)(F)F

Computed Properties

  • Exact Mass: 126.04048265g/mol
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 126.04048265g/mol
  • Heavy Atom Count: 8
  • Complexity: 95.2
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.3
  • Topological Polar Surface Area: 49.9Ų

3,3,3-Trifluoropropanimidamide Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Enamine
EN300-1931278-0.05g
3,3,3-trifluoropropanimidamide
 49781-44-4
0.05g
 $827.0 2023-09-17
TRC
T075960-50mg
3,3,3-Trifluoropropanimidamide
 49781-44-4
50mg
 $ 785.00 2022-06-03

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